2-[(benzyloxy)imino]-N-(2,4-difluorophenyl)acetamide

• IUPAC Name: (2E)-N-(2,4-difluorophenyl)-2-phenylmethoxyiminoacetamide
• InChI: InChI=1S/C15H12F2N2O2/c16-12-6-7-14(13(17)8-12)19-15(20)9-18-21-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,19,20)/b18-9+
• InChI Key: BZBWFRNUVIAYOF-GIJQJNRQSA-N
• Canonical SMILES: C1=CC=C(C=C1)CON=CC(=O)NC2=C(C=C(C=C2)F)F
• Isomeric SMILES: C1=CC=C(C=C1)CO/N=C/C(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H12F2N2O2
• Molecular Weight: 290.26 g/mol

Description

2-[(Benzyloxy)imino]-N-(2,4-difluorophenyl)acetamide, also known as BIDFA, is a synthetic compound with a wide range of applications in scientific research. It is a versatile and useful tool for studying a variety of biochemical and physiological processes. BIDFA is used in a variety of laboratory experiments, including those related to drug metabolism and pharmacological studies.

Scientific Research Applications

Environmental Monitoring and Treatment

• Acetaminophen Micropollutants : Acetaminophen, a commonly used painkiller, has been increasingly detected in natural water environments. Its presence and the transformation into various intermediates pose challenges for environmental monitoring and treatment technologies. Advanced oxidation, membrane separation, and hybrid processes are suggested for removing toxic metabolites from water and wastewater treatment plants (Vo et al., 2019).

Antioxidant Capacity and Mechanisms

• ABTS/PP Decolorization Assay : The ABTS radical cation-based assays are prominent for assessing antioxidant capacity. The review highlights two principal reaction pathways for antioxidants with ABTS, involving coupling adducts formation and oxidation processes. The specificity and relevance of oxidation products in these assays require further investigation (Ilyasov et al., 2020).

Environmental Protection Strategies

• Adsorptive Elimination of Water Contaminants : A review on acetaminophen adsorption from water emphasizes recent progress in identifying effective adsorbents, such as ZnAl/biochar, with high adsorption capacity. The study calls for further research in adsorbent regeneration, mechanistic investigations, and fixed-bed column adsorption to enhance environmental protection efforts (Igwegbe et al., 2021).

Synthetic Organic Chemistry

• N-Ar Axis in Organic Synthesis : Development of chemoselective N-acylation reagents based on the N-Ar axis, such as N-acetyl-N-(2-trifluoromethylphenyl)acetamide, showcases a significant area in synthetic organic chemistry. This approach provides a foundation for creating more selective and efficient synthetic pathways (Kondo & Murakami, 2001).